Cas no 1518598-72-5 (2,5-Difluoro-4-nitrobenzene-1-carbothioamide)

• Product Name: 2,5-Difluoro-4-nitrobenzene-1-carbothioamide
• CAS No: 1518598-72-5
• MF: C₇H₄F₂N₂O₂S
• MW: 218.180666923523
• CID: 5776827
• PubChem ID: 82675451
• Update Time: 2025-06-11

2,5-Difluoro-4-nitrobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1518598-72-5
• EN300-1847667
• 2,5-difluoro-4-nitrobenzene-1-carbothioamide
• 2,5-Difluoro-4-nitrobenzenecarbothioamide
• 2,5-Difluoro-4-nitrobenzene-1-carbothioamide

• Inchi： 1S/C7H4F2N2O2S/c8-4-2-6(11(12)13)5(9)1-3(4)7(10)14/h1-2H,(H2,10,14)
• InChI Key： KSLMPFXKGKNNBA-UHFFFAOYSA-N
• SMILES： S=C(C1C=C(C(=CC=1F)[N+](=O)[O-])F)N

Computed Properties

• Exact Mass: 217.99615487g/mol
• Monoisotopic Mass: 217.99615487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.601±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 361.0±52.0 °C(Predicted)
• pka: 10.77±0.29(Predicted)

Additional information on 2,5-Difluoro-4-nitrobenzene-1-carbothioamide

Introduction to 2,5-Difluoro-4-nitrobenzene-1-carbothioamide (CAS No. 1518598-72-5)

2,5-Difluoro-4-nitrobenzene-1-carbothioamide, identified by the Chemical Abstracts Service Number (CAS No.) 1518598-72-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of nitroaromatics substituted with fluorine and a carbothioamide functional group, making it a versatile intermediate in synthetic chemistry. The unique structural features of this molecule contribute to its potential applications in drug development, agrochemical synthesis, and advanced material design.

The molecular structure of 2,5-Difluoro-4-nitrobenzene-1-carbothioamide consists of a benzene ring substituted with a nitro group at the 4-position, fluorine atoms at the 2- and 5-positions, and a carbothioamide moiety at the 1-position. This arrangement imparts distinct electronic and steric properties to the compound, which are exploited in various chemical reactions and transformations. The presence of both fluorine and nitro groups enhances its reactivity, making it a valuable building block for constructing more complex molecules.

In recent years, there has been growing interest in the development of novel compounds with fluorine substituents due to their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. The fluorine atoms in 2,5-Difluoro-4-nitrobenzene-1-carbothioamide can influence the pharmacokinetic properties of derivatives by participating in hydrogen bonding interactions and affecting electron distribution across the molecule. This characteristic has made it a subject of study in medicinal chemistry for designing next-generation therapeutic agents.

Moreover, the carbothioamide group in this compound introduces a sulfur atom into the molecular framework, which can serve as a site for further functionalization through nucleophilic substitution or condensation reactions. Such modifications are crucial in drug discovery pipelines, where targeted chemical transformations are employed to optimize biological activity and reduce toxicity. The versatility of 2,5-Difluoro-4-nitrobenzene-1-carbothioamide as a synthetic intermediate has been highlighted in several recent studies exploring new methodologies for constructing heterocyclic scaffolds.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity patterns of 2,5-Difluoro-4-nitrobenzene-1-carbothioamide. Molecular modeling studies have revealed that the electronic effects of the nitro and fluoro groups create regions of high electrophilicity and nucleophilicity on the benzene ring, respectively. These insights have guided researchers in designing efficient synthetic routes for accessing derivatives with tailored properties. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at specific positions on the aromatic core.

The pharmaceutical industry has shown particular interest in exploring derivatives of 2,5-Difluoro-4-nitrobenzene-1-carbothioamide for their potential as bioactive molecules. Preliminary studies have indicated that certain analogs exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The ability to fine-tune the chemical structure through strategic modifications offers a promising approach to developing drugs with improved efficacy and selectivity. Researchers are currently investigating how variations in the substitution pattern affect binding affinity to biological targets.

From a materials science perspective, 2,5-Difluoro-4-nitrobenzene-1-carbothioamide has been explored for its potential applications in organic electronics and polymer synthesis. The presence of electron-withdrawing groups like the nitro and fluoro substituents enhances charge transport properties, making this compound suitable for use in semiconducting materials. Additionally, its ability to undergo polymerization reactions suggests utility in creating advanced coatings or functional materials with unique properties.

The synthesis of 2,5-Difluoro-4-nitrobenzene-1-carbothioamide involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic strategies include nitration of fluorobenzene precursors followed by functional group interconversion via thiolation reactions. Recent improvements in synthetic methodologies have focused on greener approaches, such as catalytic processes that minimize waste generation without compromising reaction efficiency.

In conclusion,2,5-Difluoro-4-nitrobenzene-1-carbothioamide (CAS No. 1518598-72-5) represents a fascinating compound with broad applicability across multiple scientific disciplines. Its unique structural features make it an attractive candidate for further exploration in drug discovery, material science, and synthetic chemistry. As research continues to uncover new possibilities for this molecule,2,5-Difluoro-4-nitrobenzene-1-carbothioamide is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.